Cas no 2228976-37-0 (3-amino-1-(1-phenylcyclopropyl)cyclobutane-1-carboxylic acid)

• Product Name: 3-amino-1-(1-phenylcyclopropyl)cyclobutane-1-carboxylic acid
• CAS No: 2228976-37-0
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 6069998
• PubChem ID: 165792543
• Update Time: 2025-05-24

3-amino-1-(1-phenylcyclopropyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(1-phenylcyclopropyl)cyclobutane-1-carboxylic acid
• EN300-1861121
• 2228976-37-0

• Inchi： 1S/C14H17NO2/c15-11-8-14(9-11,12(16)17)13(6-7-13)10-4-2-1-3-5-10/h1-5,11H,6-9,15H2,(H,16,17)
• InChI Key： DVLPICRMBSTYPB-UHFFFAOYSA-N
• SMILES： OC(C1(CC(C1)N)C1(C2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 231.125928785g/mol
• Monoisotopic Mass: 231.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-amino-1-(1-phenylcyclopropyl)cyclobutane-1-carboxylic acid

Introduction to 3-amino-1-(1-phenylcyclopropyl)cyclobutane-1-carboxylic acid (CAS No. 2228976-37-0)

3-amino-1-(1-phenylcyclopropyl)cyclobutane-1-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2228976-37-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a cyclobutane core substituted with an amino group and a phenylcyclopropyl moiety, making it a structurally intriguing candidate for further exploration in drug discovery and development.

The molecular structure of 3-amino-1-(1-phenylcyclopropyl)cyclobutane-1-carboxylic acid consists of a rigid cyclobutane ring, which is a common scaffold in many biologically active molecules due to its ability to mimic the conformational flexibility of natural products. The presence of an amino group at the 1-position and a phenylcyclopropyl substituent at the 1-(1-position introduces unique electronic and steric properties that can influence its interactions with biological targets. This combination of structural features makes it a promising candidate for further investigation in the development of novel therapeutic agents.

In recent years, there has been growing interest in the exploration of heterocyclic compounds, particularly those containing cycloalkane rings, due to their diverse biological activities. The cyclobutane moiety, in particular, has been extensively studied for its potential as a pharmacophore in various drug classes, including nonsteroidal anti-inflammatory drugs (NSAIDs), antiviral agents, and anticancer compounds. The incorporation of an amino group into this framework enhances its potential as a modulator of enzyme activity and receptor binding, making it a valuable scaffold for medicinal chemists.

One of the most compelling aspects of 3-amino-1-(1-phenylcyclopropyl)cyclobutane-1-carboxylic acid is its structural complexity, which allows for fine-tuning of its pharmacological properties through structural modifications. The phenylcyclopropyl group, in particular, is known to contribute to the compound's binding affinity and selectivity by introducing hydrophobic interactions and steric constraints. This feature has been exploited in the design of several high-affinity ligands for various biological targets, including G protein-coupled receptors (GPCRs) and ion channels.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with greater accuracy. These computational tools have been instrumental in identifying key pharmacophoric elements within 3-amino-1-(1-phenylcyclopropyl)cyclobutane-1-carboxylic acid, which can be further optimized to enhance its biological activity. For instance, studies have shown that subtle modifications around the cyclobutane ring can significantly alter the compound's binding affinity and selectivity for specific targets.

The synthesis of 3-amino-1-(1-phenylcyclopropyl)cyclobutane-1-carboxylic acid presents both challenges and opportunities for synthetic chemists. The construction of the cyclobutane ring requires precise control over reaction conditions to ensure high yield and purity. Additionally, the introduction of the amino group and the phenylcyclopropyl substituent necessitates careful selection of synthetic routes to minimize unwanted side reactions. Despite these challenges, recent developments in transition metal-catalyzed reactions have provided new methodologies for constructing complex cyclic structures efficiently.

In terms of biological activity, preliminary studies on 3-amino-1-(1-phenylcyclopropyl)cyclobutane-1-carboxylic acid have revealed promising results in several therapeutic areas. For example, derivatives of this compound have shown potential as inhibitors of enzymes involved in inflammation and pain pathways. The amino group at the 1-position serves as a hydrogen bond acceptor, which can enhance interactions with target proteins. Meanwhile, the phenylcyclopropyl group contributes to hydrophobic interactions, further stabilizing binding.

The phenyl ring itself is a well-known pharmacophoric element that can modulate receptor binding through aromatic stacking interactions or π-cation interactions with positively charged residues in proteins. In particular, studies have demonstrated that phenyl-substituted compounds often exhibit enhanced binding affinity and selectivity for GPCRs, which are critical targets for many therapeutic interventions. The cyclopropyl moiety further contributes to steric constraints around the binding site, which can improve selectivity over closely related compounds.

Another area where 3-amino-1-(1-phenylcyclopropyl)cyclobutane-1-carboxylic acid shows promise is in the development of anticancer agents. Cancer research has increasingly focused on targeting specific enzymes and pathways involved in tumor growth and progression. The structural features of this compound make it a versatile scaffold for designing inhibitors that can disrupt these critical pathways. For instance, derivatives have been investigated as inhibitors of kinases and other enzymes that play key roles in cancer cell signaling.

The versatility of 3-amino-1-(1-phenylcyclopropyl)cyclobutane-1-carboxylic acid as a pharmacophore also extends to its potential use as a tool compound in biochemical research. Tool compounds are synthetic molecules designed to probe specific biological mechanisms or pathways by interacting with known targets. By studying how this compound interacts with various biological systems, researchers can gain insights into fundamental biological processes that may lead to new therapeutic strategies.

In conclusion,3-amino-1-(1-phenylcyclopropyl)cyclobutane-1-carboxylic acid (CAS No. 2228976-37-0) represents a structurally complex and biologically relevant compound with significant potential in pharmaceutical research and drug development. Its unique combination of structural features makes it an attractive scaffold for designing novel therapeutic agents targeting various diseases, including cancer and inflammatory disorders. As research continues to uncover new applications for this compound,3-amino--(（（（(（(（(（(（(（(（(（(（(（(（(（(（(（(（(